Cas no 32236-62-7 (but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid)
32236-62-7 structure
Product Name:but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid
CAS No:32236-62-7
MF:C12H18O6
MW:258.267724514008
CID:307217
PubChem ID:6441550
Update Time:2025-04-19
but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- but-3-enoic acid
- (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid
- 32236-62-7
- but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid
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- Inchi: 1S/C8H12O4.C4H6O2/c1-6(2)5-12-8(11)4-3-7(9)10;1-2-3-4(5)6/h3-4,6H,5H2,1-2H3,(H,9,10);2H,1,3H2,(H,5,6)/b4-3-;
- InChI Key: IPJYYPQWXQGMEY-LNKPDPKZSA-N
- SMILES: O(C(/C=C\C(=O)O)=O)CC(C)C.OC(CC=C)=O
Computed Properties
- Exact Mass: 258.11034
- Monoisotopic Mass: 258.110338
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 259
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
Experimental Properties
- Boiling Point: 281.4°Cat760mmHg
- Flash Point: 110°C
- PSA: 100.9
but-3-enoic acid; (Z)-4-(2-methylpropoxy)-4-oxo-but-2-enoic acid Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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